Cas no 752241-92-2 (2-Amino-4-tert-butyldimethylsilyloxy-methyl-thiazole)

• Product Name: 2-Amino-4-tert-butyldimethylsilyloxy-methyl-thiazole
• CAS No: 752241-92-2
• MF: C₁₀H₂₀N₂OSSi
• MW: 244.42910194397
• CID: 826716
• PubChem ID: 23092994
• Update Time: 2025-06-11

2-Amino-4-tert-butyldimethylsilyloxy-methyl-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-tert-butyldimethylsilyloxy-methyl-thiazole
• 2-Amino-4-tert-butyldimethylsilyloxy-methyl-thiazole
• 4-({[Dimethyl(2-methyl-2-propanyl)silyl]oxy}methyl)-1,3-thiazol-2 -amine
• SCHEMBL3600443
• 4-[[tert-butyl(dimethyl)silyl]oxymethyl]-1,3-thiazol-2-amine
• 752241-92-2
• FT-0661627

• Inchi： 1S/C10H20N2OSSi/c1-10(2,3)15(4,5)13-6-8-7-14-9(11)12-8/h7H,6H2,1-5H3,(H2,11,12)
• InChI Key： YWZBIUXXDBHULO-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CO[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 244.10700
• Monoisotopic Mass: 244.10656097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 77.11000
• LogP: 3.17720

Additional information on 2-Amino-4-tert-butyldimethylsilyloxy-methyl-thiazole

Recent Advances in the Study of 2-Amino-4-tert-butyldimethylsilyloxy-methyl-thiazole (CAS: 752241-92-2)

In recent years, the compound 2-Amino-4-tert-butyldimethylsilyloxy-methyl-thiazole (CAS: 752241-92-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative, characterized by its unique tert-butyldimethylsilyloxy (TBS) protecting group, has shown promising potential in various applications, including drug synthesis, medicinal chemistry, and biological activity studies. The compound's structural features make it a valuable intermediate in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer drug discovery.

Recent studies have focused on the synthesis and optimization of 2-Amino-4-tert-butyldimethylsilyloxy-methyl-thiazole to enhance its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also explored its reactivity and stability under various conditions, providing insights into its potential applications in complex synthetic pathways. These efforts have contributed to a deeper understanding of the compound's chemical properties and its role in facilitating the synthesis of biologically active molecules.

One of the key areas of interest is the biological activity of 2-Amino-4-tert-butyldimethylsilyloxy-methyl-thiazole and its derivatives. Preliminary in vitro studies have demonstrated its efficacy in modulating specific enzymatic pathways, suggesting its potential as a lead compound for drug development. For instance, recent findings indicate that this thiazole derivative exhibits inhibitory effects on certain kinases involved in inflammatory responses, making it a candidate for further investigation in anti-inflammatory therapies. Additionally, its antimicrobial properties have been evaluated against a range of bacterial and fungal strains, with promising results that warrant further exploration.

The pharmacological potential of 2-Amino-4-tert-butyldimethylsilyloxy-methyl-thiazole is further underscored by its role in targeted drug delivery systems. Researchers have investigated its incorporation into prodrug formulations, where the TBS group serves as a protective moiety that can be selectively cleaved under specific physiological conditions. This approach enhances the bioavailability and targeted action of the active drug, minimizing off-target effects and improving therapeutic outcomes. Such advancements highlight the compound's versatility and its potential to address challenges in drug delivery and pharmacokinetics.

In conclusion, the ongoing research on 2-Amino-4-tert-butyldimethylsilyloxy-methyl-thiazole (CAS: 752241-92-2) underscores its significance in the chemical biology and pharmaceutical fields. Its unique structural attributes, coupled with its demonstrated biological activities, position it as a valuable tool for drug discovery and development. Future studies are expected to delve deeper into its mechanisms of action, optimize its synthetic routes, and explore its applications in novel therapeutic strategies. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing medicinal chemistry and improving human health.